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In the vast expanse of our solar system, the silent celestial dance of asteroids and comets

poses a potential, albeit low-probability, threat to our planet. The diligent efforts of global

asteroid observation programs are our first line of defense, providing the critical data needed to

detect, track, and characterize these near-Earth objects (NEOs). At the forefront of these efforts

is NASA's Jet Propulsion Laboratory (JPL), which plays a central role in coordinating and

analyzing data from a global network of observatories. This guide provides an objective

comparison of JPL's key asteroid observation programs with other leading alternatives,

supported by available performance data and detailed methodologies.

Quantitative Comparison of Leading NEO Surveys
The following table summarizes the key performance metrics of JPL-affiliated and other major

asteroid survey programs. It is important to note that JPL's role is multifaceted, encompassing

not only direct observations but also the crucial tasks of data analysis, orbit determination, and

impact risk assessment for the entire planetary defense community.
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Program/Su
rvey

Primary
Institution(s
)

Telescope
Aperture(s)

Wavelength

NEO
Discoveries
(Approx.
Annual
Rate)

Data
Accessibilit
y

JPL-

Managed/Affil

iated

NEOWISE

(End of

Mission:

2024)

NASA / JPL 0.4 m Infrared

Varied; over

3,000 NEOs

in total,

including 215

discoveries.

[1]

Publicly

available via

NASA's

Planetary

Data System.

NEO

Surveyor

(Upcoming)

NASA / JPL 0.5 m Infrared

Projected to

find two-

thirds of

NEOs larger

than 140

meters within

5 years.[2][3]

Data will be

made publicly

available.

Leading

Alternative

Surveys

Catalina Sky

Survey (CSS)

University of

Arizona

1.5 m, 1.0 m,

0.7 m, 0.5 m
Visible

Historically

the most

prolific;

discovered

47% of the

total known

NEO

population as

of 2020.[4]

Data

submitted to

the Minor

Planet

Center.
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Pan-STARRS
University of

Hawaii
1.8 m (x2) Visible

Discovers

over half of

the larger

NEOs (>140

meters)

annually.[5]

Public data

releases;

moving object

data sent to

the Minor

Planet

Center.[5]

ATLAS

(Asteroid

Terrestrial-

impact Last

Alert System)

University of

Hawaii
0.5 m (x4) Visible

Over 700

NEOs

discovered to

date; capable

of scanning

the entire

dark sky

every 24

hours.[6]

Data

submitted to

the Minor

Planet

Center.

Experimental Protocols
The methodologies employed by these programs are tailored to their specific objectives,

whether it be wide-field surveys for new discoveries or detailed characterization of known

objects.

JPL's Role in Data Analysis and Impact Monitoring
JPL's Center for Near-Earth Object Studies (CNEOS) is the central hub for processing and

analyzing data from all major surveys.[7] CNEOS computes high-precision orbits for NEOs,

predicts their close approaches to Earth, and assesses their impact probabilities.[7]

Sentry and Sentry-II: These are highly automated collision monitoring systems that

continuously scan the most current asteroid catalog for possibilities of future impact with

Earth over the next 100 years.[8] Sentry-II, the next-generation system, can more accurately

calculate impact probabilities, especially for asteroids with limited observational data.[9][10]

Scout: This system provides rapid trajectory analysis and hazard assessment for newly

discovered and unconfirmed NEOs.[5][11] It can provide warnings of potential imminent
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impacts from very small asteroids.[11][12]

Observational Methodologies of Major Surveys
The primary survey programs utilize wide-field telescopes to repeatedly image large areas of

the night sky. The general workflow involves:

Image Acquisition: Telescopes capture a series of images of the same patch of sky over a

period of time.[5][9][13]

Image Differencing: Sophisticated software compares these images to identify objects that

have moved against the background of stars.[5][13]

Candidate Identification: Potential moving objects are flagged as NEO candidates.

Data Submission: The positions and brightness of these candidates are sent to the Minor

Planet Center (MPC), the global clearinghouse for all asteroid and comet observations.[5]

[11] The data is typically submitted in the Astrometry Data Exchange Standard (ADES)

format.[8]

Confirmation and Follow-up: Other observatories around the world then conduct follow-up

observations to confirm the discoveries and refine their orbits.

Catalina Sky Survey (CSS): CSS employs several telescopes and processes images in near

real-time.[14] Their data pipeline involves image calibration, source extraction, and a

comparison of source catalogs from multiple images to detect motion.[13] Human observers

validate NEO candidates before submission to the MPC.[13]

Pan-STARRS: The Pan-STARRS telescopes survey the sky each night, taking a sequence of

four exposures of the same area over about an hour.[5] Their Moving Object Processing

System (MOPS) is designed to automatically detect and link these transient detections to

identify new asteroids.[15]

ATLAS: The ATLAS system consists of four telescopes that can scan the entire observable sky

every 24 hours.[6] It is optimized for detecting smaller NEOs that are only visible for a few days

as they make a close approach to Earth.[12]
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Visualizing the Asteroid Observation Workflow
The following diagrams illustrate the logical flow of asteroid detection, data processing, and

impact risk assessment.
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General workflow of asteroid detection and hazard assessment.

1. Image Acquisition
(Multiple Exposures)
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Difference Imaging
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6. Submission to
Minor Planet Center

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12372427?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372427?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Information on How to Submit Observations From the Command Line
[minorplanetcenter.net]

2. sbnarchive.psi.edu [sbnarchive.psi.edu]

3. Near-Earth Object Surveyor | NASA Jet Propulsion Laboratory (JPL) [jpl.nasa.gov]

4. Catalina Sky Survey - Wikipedia [en.wikipedia.org]

5. Pan-STARRS [www2.ifa.hawaii.edu]

6. nasa.gov [nasa.gov]

7. Center for NEO Studies (CNEOS) [cneos.jpl.nasa.gov]

8. IAU Minor Planet Center [minorplanetcenter.net]

9. ATLAS - How Atlas works [fallingstar.com]

10. researchgate.net [researchgate.net]

11. ATLAS - The ATLAS Project [atlas.fallingstar.com]

12. Asteroid Terrestrial-impact Last Alert System - Wikipedia [en.wikipedia.org]

13. sbnarchive.psi.edu [sbnarchive.psi.edu]

14. Home | Catalina Sky Survey [catalina.lpl.arizona.edu]

15. [1302.7281] The Pan-STARRS Moving Object Processing System [arxiv.org]

To cite this document: BenchChem. [A Comparative Guide to JPL's Asteroid Observation
Programs and Leading Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372427#validating-findings-from-jpl-s-asteroid-
observation-programs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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